Cas no 2165891-04-1 (1-{5-(1R)-1-amino-2-sulfanylethyl-1,2,4-oxadiazol-3-yl}piperidin-4-ol)

• Product Name: 1-{5-(1R)-1-amino-2-sulfanylethyl-1,2,4-oxadiazol-3-yl}piperidin-4-ol
• CAS No: 2165891-04-1
• MF: C₉H₁₆N₄O₂S
• MW: 244.313940048218
• CID: 6320424
• PubChem ID: 165520869
• Update Time: 2025-06-19

1-{5-(1R)-1-amino-2-sulfanylethyl-1,2,4-oxadiazol-3-yl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-{5-(1R)-1-amino-2-sulfanylethyl-1,2,4-oxadiazol-3-yl}piperidin-4-ol
• EN300-1268845
• 2165891-04-1
• 1-{5-[(1R)-1-amino-2-sulfanylethyl]-1,2,4-oxadiazol-3-yl}piperidin-4-ol

• Inchi： 1S/C9H16N4O2S/c10-7(5-16)8-11-9(12-15-8)13-3-1-6(14)2-4-13/h6-7,14,16H,1-5,10H2/t7-/m0/s1
• InChI Key： VLIDEICPZLWSFB-ZETCQYMHSA-N
• SMILES： SC[C@@H](C1=NC(=NO1)N1CCC(CC1)O)N

Computed Properties

• Exact Mass: 244.09939694g/mol
• Monoisotopic Mass: 244.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-{5-(1R)-1-amino-2-sulfanylethyl-1,2,4-oxadiazol-3-yl}piperidin-4-ol

Compound CAS No 2165891-04-1: 1-{5-(1R)-1-amino-2-sulfanylethyl-1,2,4-oxadiazol-3-yl}piperidin-4-ol

The compound with CAS No 2165891-04-1, known as 1-{5-(1R)-1-amino-2-sulfanylethyl-1,2,4-oxadiazol-3-yl}piperidin-4-ol, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperidine ring substituted at the 4-position with a hydroxyl group and at the 5-position with a 1,2,4-oxadiazole moiety. The oxadiazole ring is further substituted with an (R)-configured aminoethyl sulfide group, which adds complexity and functionality to the molecule.

Recent studies have highlighted the importance of oxadiazole-containing compounds in various therapeutic areas. The oxadiazole ring is known for its ability to act as a bioisostere of more complex heterocycles, offering a balance between stability and reactivity. In the case of CAS No 2165891-04-1, this structural feature has been shown to enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors involved in disease pathways.

The aminoethyl sulfide group attached to the oxadiazole ring introduces additional functional diversity to the molecule. Sulfur-containing groups are often associated with improved pharmacokinetic properties, including enhanced solubility and bioavailability. Furthermore, the amino group can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity.

One of the most exciting developments involving CAS No 2165891-04-1 is its potential application in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound exhibits neuroprotective effects by modulating key pathways involved in inflammation and oxidative stress. The piperidine ring in the molecule plays a crucial role in stabilizing these interactions, ensuring that the compound can effectively reach its target sites within the central nervous system.

In addition to its therapeutic potential, CAS No 2165891-04-1 has also been explored for its role in chemical synthesis and catalysis. The molecule's chiral center at the (R)-configured aminoethyl sulfide group makes it an attractive candidate for asymmetric synthesis techniques. This property has led to its use as a chiral auxiliary in constructing complex organic molecules with high enantioselectivity.

From a synthetic perspective, the preparation of CAS No 2165891-04-1 involves a multi-step process that combines principles from organic chemistry and stereochemistry. Key steps include the formation of the oxadiazole ring via cyclization reactions and the subsequent introduction of the aminoethyl sulfide group through nucleophilic substitution or coupling reactions. The stereochemistry at the (R) configuration is carefully controlled during these steps to ensure high enantiomeric purity.

Looking ahead, researchers are actively investigating ways to optimize CAS No 2165891-04 further for clinical applications. This includes exploring modifications to improve pharmacokinetic profiles, such as increasing half-life or reducing toxicity. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are underway to assess the compound's efficacy in animal models of neurodegenerative diseases.

In conclusion, CAS No 2165891-{04}-{0} represents a cutting-edge advancement in medicinal chemistry with broad implications for drug discovery and development. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs in neurology and beyond.